Cas no 942723-69-5 (N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide
• CAS No: 942723-69-5
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6076199
• PubChem ID: 19288564
• Update Time: 2025-07-21

N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide
• N-[(1,3-dimethylpyrazol-4-yl)methyl]-2-ethoxybenzamide
• CCG-297021
• F5304-0031
• 942723-69-5
• Z1663269777
• AKOS024505734
• N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)-2-ethoxybenzamide
• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-ethoxybenzamide

• Inchi： 1S/C15H19N3O2/c1-4-20-14-8-6-5-7-13(14)15(19)16-9-12-10-18(3)17-11(12)2/h5-8,10H,4,9H2,1-3H3,(H,16,19)
• InChI Key： CWRGIQCYMJZACJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CN(C)N=C1C)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide

Introduction to N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide (CAS No. 942723-69-5)

N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide, identified by its CAS number 942723-69-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research and development. The 1,3-dimethyl-1H-pyrazol-4-yl moiety and the 2-ethoxybenzamide group contribute to its unique chemical properties, which are being explored for various therapeutic applications.

The structural composition of N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide includes a pyrazole ring substituted with two methyl groups at the 1 and 3 positions, which enhances its stability and reactivity. The benzamide moiety at the other end of the molecule introduces a polar functional group, facilitating interactions with biological targets. This combination of structural elements makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have shown potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The presence of the 1,3-dimethyl-1H-pyrazol-4-yl group in N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide suggests that it may exhibit similar properties. Current research is focusing on elucidating its mechanism of action and exploring its potential as a lead compound for novel therapeutics.

The benzamide functional group in N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide is known to be a key pharmacophore in many bioactive molecules. It can form hydrogen bonds with biological targets, enhancing binding affinity and specificity. The ethoxy group attached to the benzene ring further modulates the electronic properties of the molecule, influencing its interactions with biological systems. These features make N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-2-ethoxybenzamide a versatile scaffold for designing new drugs.

1,3-dimethyl-1H-pyrazol- 4 -yl)methyl- 2 -ethoxybenzamide more accurately. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for better efficacy. By leveraging these technologies, scientists are able to design molecules with tailored properties that can interact more effectively with biological targets.

The synthesis of N-(1 ,3 -dimethyl - 1 H - pyraz ol - 4 - yl )m ethyl - 2 - eth oxybe nz amide ) has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining the integrity of the core structure. These methods include multi-step organic synthesis, catalytic transformations, and purification techniques such as column chromatography. The successful synthesis of this compound underscores its importance as a research tool and potential drug candidate.

In vitro studies have begun to reveal the biological profile of N-(1 ,3 -dimethyl - 1 H - pyraz ol - 4 - yl )m ethyl - 2 - eth oxybe nz amide ). Initial results suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. Further experiments are being conducted to confirm these findings and determine the optimal dosages and administration routes. The results of these studies will provide valuable insights into the therapeutic potential of this compound.

The development of novel pharmaceuticals is a complex process that involves extensive research and collaboration among scientists from various disciplines. N-(1 ,3 -dimethyl - 1 H - pyraz ol - 4 - yl )m ethyl - 2 - eth oxybe nz amide ) represents an example of how interdisciplinary approaches can lead to significant advancements in drug discovery. By combining expertise in organic chemistry, biochemistry, pharmacology, and computational science, researchers are able to develop innovative solutions to address unmet medical needs.

The future prospects for N-(1 ,3 -dimethyl - 1 H - pyra z ol - 4 - yl)m ethyl - 2 - eth oxybe nz amide ) are promising given its unique structural features and preliminary biological activity. Ongoing research aims to further characterize its pharmacological properties and explore new therapeutic applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing next-generation therapeutics.